Cas no 101596-22-9 (1H-1,2,4-Triazole, 3-phenyl-5-propyl-)

• Product Name: 1H-1,2,4-Triazole, 3-phenyl-5-propyl-
• CAS No: 101596-22-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 1129576
• Update Time: 2024-07-27

1H-1,2,4-Triazole, 3-phenyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-phenyl-5-propyl-
• 1H-1,2,4-Triazole, 5-phenyl-3-propyl-

• Inchi： 1S/C11H13N3/c1-2-6-10-12-11(14-13-10)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,12,13,14)
• InChI Key： OMSORBJZADTTLR-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=NC(CCC)=N1

Computed Properties

• Exact Mass: 187.11109

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Melting Point: 71-72 °C
• Boiling Point: 370.8±25.0 °C(Predicted)
• PSA: 41.57
• pka: 10.18±0.40(Predicted)